4-chloro-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzamide
• InChI: InChI=1S/C19H14ClF3N2OS/c20-15-7-3-12(4-8-15)17(26)24-10-9-16-11-27-18(25-16)13-1-5-14(6-2-13)19(21,22)23/h1-8,11H,9-10H2,(H,24,26)
• InChI Key: IHSQYJUMJVSJKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CS2)CCNC(=O)C3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C19H14ClF3N2OS
• Molecular Weight: 410.8 g/mol

Description

4-Chloro-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide, commonly known as CPT-11, is an organochlorine compound used in a variety of scientific research applications. It is a prodrug of a widely used chemotherapy drug, irinotecan, and is used in the treatment of various types of cancer. CPT-11 is a member of the class of compounds known as topoisomerase inhibitors, and it works by inhibiting the enzyme topoisomerase I, which is involved in the replication and transcription of DNA.

Scientific Research Applications

CPT-11 has a number of scientific research applications, including its use as a topoisomerase inhibitor in the treatment of various types of cancer. It is also used in the study of apoptosis and cell cycle regulation, as well as in the study of DNA replication and transcription. Additionally, CPT-11 has been used in the study of the effects of oxidative stress on cells, as well as in the study of the effects of genetic mutations on cell growth and development.

Mechanism of Action

CPT-11 works by inhibiting the enzyme topoisomerase I, which is involved in the replication and transcription of DNA. CPT-11 binds to the topoisomerase I enzyme, preventing it from cutting the DNA strand and allowing it to remain intact. This prevents the DNA from replicating and transcription, which in turn leads to the death of the cell.
Biochemical and Physiological Effects
CPT-11 has a number of biochemical and physiological effects on cells. It has been shown to induce apoptosis in cancer cells, as well as to inhibit cell proliferation. Additionally, CPT-11 has been shown to inhibit the activity of certain enzymes involved in DNA replication and transcription, as well as to induce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

CPT-11 has a number of advantages for lab experiments. It is relatively simple and cost-effective to synthesize, and it is also a potent topoisomerase inhibitor. Additionally, CPT-11 has been shown to induce apoptosis in cancer cells, making it a useful tool for studying the effects of apoptosis on cells.
However, there are also some limitations to using CPT-11 in lab experiments. It has been shown to induce oxidative stress in cells, which can lead to cell death. Additionally, CPT-11 has been shown to inhibit the activity of certain enzymes involved in DNA replication and transcription, which can lead to inaccurate results.

Future Directions

The use of CPT-11 in scientific research has a number of potential future directions. It could be used to investigate the effects of topoisomerase inhibitors on cell cycle regulation and apoptosis. Additionally, CPT-11 could be used to study the effects of oxidative stress on cells, as well as the effects of genetic mutations on cell growth and development. Finally, CPT-11 could be used to investigate the effects of topoisomerase inhibitors on drug resistance in cancer cells.

Synthesis Methods

CPT-11 is synthesized through a multi-step process involving the reaction of 4-chlorobenzonitrile, 2-bromo-4-trifluoromethylbenzaldehyde, and 1,3-thiazol-4-ylacetic acid. The reaction of these three compounds results in the formation of a thiazole intermediate, which is then reacted with 4-chlorobenzamide to form CPT-11. This synthesis method is relatively simple and cost-effective, making it a viable option for large-scale production of the compound.